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Compound of Interest

Compound Name: GW280264X

cat. No.: B15577662

GW280264X Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of GW280264X, a
potent inhibitor of ADAM10 and ADAM17. Adherence to these guidelines is crucial for ensuring
the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQS)
Q1: What are the recommended storage conditions for GW280264X powder?

Al: The powdered form of GW280264X should be stored at -20°C.[1][2][3][4] Under these
conditions, it is stable for up to three years.[1][2]

Q2: How should | store stock solutions of GW280264X?

A2: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[2] For long-term
storage, it is recommended to store stock solutions at -80°C, where they are stable for up to
one year.[2] For shorter-term storage, -20°C is acceptable for up to one month.[1][2][5]

Q3: What is the recommended solvent for preparing stock solutions?

A3: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing stock solutions of
GW280264X.[1][2][3][4] It is soluble in DMSO at a concentration of up to 100 mg/mL.[1][2][3][4]
For in vivo experiments, a common vehicle is a mixture of 10% DMSO and 90% corn oil.[1]
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Q4: Are there any specific handling instructions | should be aware of?

A4: Yes, it is important to use fresh, moisture-free DMSO when preparing stock solutions, as
moisture can reduce the solubility of the compound.[2] For in vitro cellular assays, it is common
to dilute the DMSO stock solution with cell culture media. For in vivo studies, it is
recommended to prepare the working solution fresh on the day of use.[5] If precipitation occurs
during preparation, gentle heating and/or sonication can be used to aid dissolution.[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Reduced or no compound

activity in experiments.

Improper storage leading to

degradation.

Ensure the compound (powder
and stock solutions) has been
stored at the correct
temperatures and for the
recommended duration. Use a
fresh vial of the compound if

degradation is suspected.

Repeated freeze-thaw cycles

of stock solutions.

Aliguot stock solutions into
smaller, single-use volumes to

minimize freeze-thaw cycles.

Inaccurate concentration of the

stock solution.

Verify the calculations for
preparing the stock solution. If
possible, confirm the
concentration using an

appropriate analytical method.

Precipitation observed in stock

or working solutions.

Exceeded solubility limit.

Ensure the concentration does
not exceed the recommended
solubility in the chosen solvent.
Gentle warming or sonication
may help to redissolve the

compound.

Use of old or wet solvent.

Prepare fresh stock solutions
using high-purity, anhydrous
DMSO.[2]

Low temperature of the

working solution.

For in vivo experiments,
ensure the vehicle is at an
appropriate temperature to

maintain solubility.

Inconsistent experimental

results.

Inconsistent compound
concentration between

experiments.

Prepare a large batch of stock
solution and aliquot it to
ensure consistency across

multiple experiments.
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Assess the stability of
GW280264X under your

Degradation of the compound - )
specific experimental

in the experimental setup. B
conditions (e.g., temperature,

pH of the medium).

Stability and Storage Data
Powder Form

Storage Condition Duration
-20°C 3 years[1][2]
In Solvent
Solvent Storage Condition Duration
DMSO -80°C 1 year[2] (or 6 months[1][5])
DMSO -20°C 1 month[1][2][5]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO:

e Weighing: Accurately weigh out the desired amount of GW280264X powder (Molecular
Weight: 575.72 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would

need 5.76 mg of the compound.

e Dissolving: Add the appropriate volume of anhydrous DMSO to the powder. Using the

previous example, add 1 mL of DMSO.

¢ Solubilizing: If necessary, gently warm the solution and/or use an ultrasonic bath to ensure

the compound is fully dissolved.[1]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage or -20°C for
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short-term use.[2]
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Caption: Workflow for preparing and storing GW280264X stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.selleckchem.com/products/gw280264x.html
https://www.benchchem.com/product/b15577662?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577662?utm_src=pdf-body
https://www.benchchem.com/product/b15577662?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

o 1. file.medchemexpress.com [file.medchemexpress.com]

o 2. selleckchem.com [selleckchem.com]

o 3. GW 280264X | ADAMs | Tocris Bioscience [tocris.com]

e 4. GW 280264X (7030) by Tocris, Part of Bio-Techne [bio-techne.com]
e 5. medchemexpress.com [medchemexpress.com]
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[https://www.benchchem.com/product/b15577662#gw280264x-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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